Cas no 2171424-35-2 ((2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid)

• Product Name: (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid
• CAS No: 2171424-35-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6077336
• PubChem ID: 165821159
• Update Time: 2025-06-15

(2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid
• 2171424-35-2
• (2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid
• EN300-1554476

• Inchi： 1S/C27H32N2O5/c1-2-24(26(31)32)29-25(30)18-9-7-8-17(14-18)15-28-27(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23-24H,2,7-9,14-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17?,18?,24-/m1/s1
• InChI Key： UDHHVWJLMXHHJZ-YOHDVBOVSA-N
• SMILES： O=C(C1CCCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)N[C@@H](C(=O)O)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid

Comprehensive Analysis of (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid (CAS No. 2171424-35-2)

The compound (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid, identified by CAS No. 2171424-35-2, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclohexyl backbone, makes it a valuable intermediate for drug discovery and bioconjugation applications. This article delves into its properties, applications, and relevance in modern scientific advancements.

One of the most critical aspects of (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is a cornerstone in SPPS due to its orthogonality and ease of removal under mild basic conditions. Researchers frequently search for "Fmoc-protected amino acids" or "peptide synthesis reagents," highlighting the growing demand for high-purity intermediates like this compound. Its chiral center at the (2R) position further enhances its utility in designing enantioselective therapeutics.

In the context of trending topics, the rise of AI-driven drug discovery and computational chemistry has amplified interest in specialized building blocks such as CAS No. 2171424-35-2. Questions like "How to optimize Fmoc deprotection in peptide synthesis?" or "Best practices for handling chiral intermediates" are commonly explored in forums and search engines. This compound’s stability and compatibility with automated synthesizers align with the industry’s shift toward high-throughput screening and machine learning-aided molecular design.

From a structural perspective, the cyclohexylformamido moiety in (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid offers conformational rigidity, which is pivotal for mimicking secondary protein structures. This feature is particularly relevant in peptidomimetics and macrocyclic drug development, areas gaining traction due to their potential in targeting "undruggable" proteins. Searches for "cyclohexyl-based peptide analogs" or "Fmoc-amino acid derivatives" reflect this niche’s expanding scope.

Quality control and analytical characterization are also paramount for CAS No. 2171424-35-2. Techniques like HPLC, mass spectrometry, and NMR spectroscopy are frequently employed to verify its purity and stereochemical integrity. Queries such as "HPLC methods for Fmoc-compounds" or "NMR shifts for chiral amino acids" underscore the compound’s analytical challenges and solutions. Suppliers and researchers prioritize lot-to-lot consistency to ensure reproducibility in downstream applications.

In summary, (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid (2171424-35-2) bridges traditional peptide chemistry with cutting-edge biomedical research. Its versatility in protecting group strategies, chiral synthesis, and drug design positions it as a critical tool for scientists navigating the complexities of modern therapeutics. As the field evolves, this compound will likely remain at the forefront of innovations in bioconjugation and precision medicine.